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Compound of Interest

Compound Name: Hydrofluoric acid

Cat. No.: B104172

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to selecting and utilizing labware materials
resistant to hydrofluoric acid (HF). Due to its highly corrosive nature, special care must be
taken in choosing appropriate laboratory equipment to ensure personnel safety and
experimental integrity.

Introduction to Hydrofluoric Acid and Material
Compatibility

Hydrofluoric acid is a highly corrosive and toxic inorganic acid. Unlike other mineral acids, it
readily attacks silica-containing materials like glass, which is a common component of standard
laboratory glassware. Therefore, alternative materials must be used for handling and storing
HF solutions. The choice of material depends on several factors, including the concentration of
the hydrofluoric acid, the operating temperature, the duration of exposure, and the
mechanical stress the labware will endure.

Recommended Materials for Hydrofluoric Acid
Service

Several polymeric and crystalline materials exhibit excellent resistance to hydrofluoric acid.
The selection of the most suitable material is critical and should be based on the specific
experimental conditions.
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Fluoropolymers

Fluoropolymers are the most widely used materials for handling hydrofluoric acid due to their

exceptional chemical inertness, which is a result of the strong carbon-fluorine bonds in their

molecular structure.[1]

Polytetrafluoroethylene (PTFE): Often known by the trade name Teflon®, PTFE is renowned
for its outstanding resistance to a wide range of chemicals, including hydrofluoric acid at
various concentrations and temperatures.[2][3][4][5] It is considered one of the most acid-
resistant materials available for laboratory applications.[5] PTFE is suitable for use with HF
at concentrations up to 100% and at elevated temperatures.[2][3] However, it is not
compatible with certain alkali metals and fluorinating agents.[3][4]

Perfluoroalkoxy Alkanes (PFA): PFA shares similar chemical resistance to PTFE and can be
used with concentrated hydrofluoric acid (e.g., 48%) at temperatures up to 120°C with
excellent resistance.[6][7][8] A key advantage of PFA is that it can be melt-processed,
allowing for the fabrication of more complex and transparent labware.[7]

Fluorinated Ethylene Propylene (FEP): FEP is another melt-processable fluoropolymer with
excellent resistance to hydrofluoric acid across a range of concentrations (40%, 50%,
70%).[9][10] Its chemical resistance is comparable to PFA and PTFE, though its maximum
service temperature is generally lower.

Other Polymers

Polypropylene (PP): Polypropylene is a more economical alternative to fluoropolymers and
offers good resistance to hydrofluoric acid, particularly at lower concentrations and ambient
temperatures.[11][12][13] It is resistant to HF at concentrations up to 70%.[11] However, its
resistance can be affected by temperature and the presence of other chemicals.[12][14]

Polyethylene (PE): Both high-density polyethylene (HDPE) and low-density polyethylene
(LDPE) show good resistance to hydrofluoric acid, especially at lower concentrations and
temperatures.[15][16][17] They are generally suitable for use with HF up to 60%
concentration.[16][18][19]

Other Materials
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o Sapphire (Al203): Synthetic sapphire, a single-crystal form of aluminum oxide, demonstrates
exceptional chemical resistance, including to hydrofluoric acid.[20][21] It is a hard and
durable material suitable for high-temperature and high-pressure applications involving HF.
[20]

» Nickel Alloys: Certain nickel-based alloys, such as Monel 400, show good resistance to
hydrofluoric acid and are often used in industrial applications. However, for general
laboratory use, polymeric materials are more common due to their lower cost and ease of
fabrication into various labware forms. Stainless steels like 304 and 316 are generally not
recommended for use with hydrofluoric acid at any concentration or temperature.

Quantitative Data on Chemical Resistance

The following table summarizes the chemical resistance of various materials to hydrofluoric
acid at different concentrations and temperatures. The ratings are based on available data and
should be used as a general guide. It is crucial to perform specific testing for critical
applications.[9][12]
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. . Concentration = Temperature Resistance

Material Chemical .

(%) (°C) Rating
PTFE Hydrofluoric Acid 20 - Excellent[4]
40 - Resistant[2]
50 - Excellent[4]
75 - Excellent[4]
100 - Excellent[3]
PFA Hydrofluoric Acid 40 - Resistant[6]
48 120 Excellent[8]
75 - Resistant[6]
FEP Hydrofluoric Acid 40 - Resistant[9]
50 - Resistant[9]
70 - Resistant[9]
Polypropylene ] ) )

Hydrofluoric Acid 30 140 Resistant[12]

(PP)

A - Negligible
40 20 9

effect[13]

A - Negligible
60 40 1

effect[13]
70 104 Resistant[12]

Little or no
Polyethylene ] )
Hydrofluoric Acid 4 20-50 damage after 30
(HDPE/LDPE)
days[15]

Little or no
48 20-50 damage after 30

days[15][17]
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Satisfactory[18]
60 20
[19]
60 60 Limited[18][19]
_ _ , _ High chemical
Sapphire Hydrofluoric Acid  Various - .
resistance[20]
Rating Key:

Excellent/Resistant: No or very minor effect. Suitable for long-term continuous use.

Good: Minor effect, but still suitable for most applications.

Limited/Fair: Moderate effect. Not recommended for continuous use. Softening, loss of
strength, or swelling may occur.

Poor/Not Recommended: Severe effect. Not suitable for any use.

Experimental Protocol: Evaluating Material
Resistance to Hydrofluoric Acid

This protocol is a general guideline for testing the chemical resistance of plastic labware to
hydrofluoric acid and is based on principles outlined in ASTM D543 and ISO 175.[2][9][11]
[12][15][17] Extreme caution must be exercised when handling hydrofluoric acid. All work
must be performed in a properly functioning fume hood with appropriate personal protective
equipment (PPE), including HF-resistant gloves, a face shield, and an acid-resistant apron. An
HF-specific first aid kit, including calcium gluconate gel, must be readily available.

Materials and Equipment

o Test specimens of the labware material (e.g., cut sections of beakers, bottles, or specially
molded coupons).

o Hydrofluoric acid solution of the desired concentration.
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e Immersion containers with secure lids, made of a material known to be resistant to the HF
solution (e.g., PFA or PTFE).

e Analytical balance (accurate to 0.1 mg).

o Calipers or micrometer.

o Constant temperature bath or oven.

o Personal Protective Equipment (PPE) as specified above.
o Deionized water.

e Drying oven.

e Mechanical testing apparatus (e.g., tensile tester), optional.

Pre-Exposure Procedure

e Specimen Preparation: Cut at least three test specimens of the material to be evaluated into
a standard shape and size.

o Cleaning: Thoroughly clean the specimens with deionized water and a mild detergent if
necessary, then rinse with deionized water and dry completely in a low-temperature oven
(e.g., 50°C).

¢ Initial Measurements:

[¢]

Weigh each specimen to the nearest 0.1 mg and record the initial weight (W1).

o Measure the dimensions (length, width, thickness) of each specimen at three different
points and calculate the average initial dimensions.

o Visually inspect each specimen for color, surface texture, and any defects, and record the
initial appearance.

o If mechanical properties are to be evaluated, perform initial tests on control specimens
that have not been exposed to HF.
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Exposure Procedure (Immersion Test)

e Immersion: Place each test specimen in a separate, clean, and labeled immersion container.

e Add HF Solution: Carefully add the hydrofluoric acid solution to each container, ensuring
the specimens are fully submerged. The volume of the liquid should be at least 8 ml per
square centimeter of the specimen's surface area.

o Sealing: Securely seal the containers to prevent evaporation of the acid or exposure to the

laboratory environment.

 Incubation: Place the sealed containers in a constant temperature bath or oven set to the
desired test temperature for a specified duration (e.g., 24 hours, 7 days, or 30 days).

Post-Exposure Evaluation

 Removal and Cleaning: After the specified exposure time, carefully remove the specimens
from the HF solution in a fume hood. Immediately rinse the specimens with copious amounts

of deionized water to remove all traces of the acid.
e Drying: Dry the specimens to a constant weight in a low-temperature oven.
e Final Measurements:
o Weigh each dried specimen to the nearest 0.1 mg and record the final weight (W2).

o Measure the final dimensions of each specimen and calculate the average final
dimensions.

o Visually inspect each specimen for any changes in color, swelling, cracking, crazing, or
surface texture, and record the observations.

» Calculation of Changes:
o Percent Weight Change: % Change = [(W2 - W1) / W1] x 100

o Percent Dimensional Change: Calculate the percentage change for each dimension
(length, width, thickness).
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e Mechanical Property Testing (Optional): Perform mechanical tests (e.g., tensile strength,
elongation) on the exposed specimens and compare the results to the unexposed control

specimens.

Interpretation of Results

o Excellent Resistance: Minimal changes in weight, dimensions, appearance, and mechanical

properties.

o Good Resistance: Small, measurable changes, but the material is likely still functional for its

intended purpose.

e Poor Resistance: Significant changes in weight, dimensions, appearance, or a substantial
decrease in mechanical properties, indicating the material is not suitable for use with the
specific HF solution and conditions.

Material Selection Workflow

The following diagram illustrates a logical workflow for selecting the appropriate hydrofluoric

acid-resistant labware.
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Start: Need for HF-Resistant Labware

A

Define Operating Conditions:
- HF Concentration
- Temperature
- Exposure Duration
- Mechanical Stress

Y

Initial Material Screening
(Refer to Chemical Resistance Charts)

Extreme Conditions

High Conc. / High Temp. (High Temp/Pressure)

ow Conc. / Ambient Terp.

\

Fluoropolymers
(PTFE, PFA, FEP)

Other Polymers Specialty Materials
(PP, PE) (Sapphire, Nickel Alloys)

Cost and Availability Analysis

Perform Specific Chemical

Compatibility Testing
(See Protocol 4.0)

Evaluate Test Results:
- Weight/Dimension Change
- Visual Inspection
- Mechanical Properties

Y

Final Material Selection

End: Procure and Use
Selected Labware

Click to download full resolution via product page

Figure 1. Workflow for selecting HF-resistant labware.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Hydrofluoric Acid-
Resistant Labware]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104172#materials-resistant-to-hydrofluoric-acid-for-
labware]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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